2-Ethyl-4-hydrazino-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine

• IUPAC Name: (2-ethyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)hydrazine
• InChI: InChI=1S/C12H16N4S/c1-2-9-14-11(16-13)10-7-5-3-4-6-8(7)17-12(10)15-9/h2-6,13H2,1H3,(H,14,15,16)
• InChI Key: URJKUEBEEOHZFE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=C2C3=C(CCCC3)SC2=N1)NN
• Molecular Formula: C12H16N4S
• Molecular Weight: 248.35 g/mol

Description

2-Ethyl-4-hydrazino-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine is a chemical compound that has been the subject of numerous scientific research studies due to its potential applications in medicine and pharmacology. This compound is a heterocyclic molecule that contains a pyrimidine ring and a thieno ring, and it has been found to exhibit a range of biological activities that make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 2-Ethyl-4-hydrazino-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cell growth, proliferation, and survival. This compound has been shown to induce apoptosis (programmed cell death) in cancer cells, and it may also modulate the immune system and reduce inflammation.
Biochemical and Physiological Effects
2-Ethyl-4-hydrazino-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine has been found to exhibit a range of biochemical and physiological effects in various in vitro and in vivo studies. This compound has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and modulate the immune system. It has also been found to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-Ethyl-4-hydrazino-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine in laboratory experiments is its potential as a therapeutic agent for a range of diseases. This compound has been found to exhibit a range of biological activities, and it may have applications in the treatment of cancer, viral infections, and inflammatory diseases. However, one of the limitations of using this compound in laboratory experiments is its potential toxicity and side effects, which need to be carefully evaluated before further clinical development.

Future Directions

There are several future directions for research on 2-Ethyl-4-hydrazino-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine. One potential direction is to further investigate its mechanism of action and identify the specific enzymes and signaling pathways that it targets. Another direction is to evaluate its efficacy and safety in preclinical and clinical trials for various diseases. Additionally, further research is needed to optimize the synthesis and formulation of this compound for clinical use.

Synthesis Methods

The synthesis of 2-Ethyl-4-hydrazino-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine involves the reaction of 2-ethyl-4-chloro-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine with hydrazine hydrate in the presence of a suitable solvent and a catalyst. The reaction proceeds via nucleophilic substitution, and the resulting product is purified by recrystallization or chromatography.

Scientific Research Applications

2-Ethyl-4-hydrazino-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine has been studied extensively for its potential applications in the field of medicine and pharmacology. This compound has been found to exhibit a range of biological activities, including antitumor, antiviral, and anti-inflammatory effects.